Sulfallate
Sulfallate
Sulfallate is a synthetic, amber oil that is slightly soluble in water and soluble in most organic solvents. Sulfallate products are no longer used in the United States. Therefore, the potential for human exposure is low. When heated to decomposition, sulfallate emits toxic fumes of hydrochloric acid, nitrogen, and sulfur oxides. It is reasonably anticipated to be a human carcinogen. (NCI05)
Sulfallate is an amber to dark amber liquid. (NTP, 1992)
Sulfallate is a thiocarbonyl compound.
Sulfallate is an amber to dark amber liquid. (NTP, 1992)
Sulfallate is a thiocarbonyl compound.
Brand Name:
Vulcanchem
CAS No.:
95-06-7
VCID:
VC21137614
InChI:
InChI=1S/C8H14ClNS2/c1-4-10(5-2)8(11)12-6-7(3)9/h3-6H2,1-2H3
SMILES:
CCN(CC)C(=S)SCC(=C)Cl
Molecular Formula:
C8H14ClNS2
Molecular Weight:
223.8 g/mol
Sulfallate
CAS No.: 95-06-7
Cat. No.: VC21137614
Molecular Formula: C8H14ClNS2
Molecular Weight: 223.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulfallate is a synthetic, amber oil that is slightly soluble in water and soluble in most organic solvents. Sulfallate products are no longer used in the United States. Therefore, the potential for human exposure is low. When heated to decomposition, sulfallate emits toxic fumes of hydrochloric acid, nitrogen, and sulfur oxides. It is reasonably anticipated to be a human carcinogen. (NCI05) Sulfallate is an amber to dark amber liquid. (NTP, 1992) Sulfallate is a thiocarbonyl compound. |
|---|---|
| CAS No. | 95-06-7 |
| Molecular Formula | C8H14ClNS2 |
| Molecular Weight | 223.8 g/mol |
| IUPAC Name | 2-chloroprop-2-enyl N,N-diethylcarbamodithioate |
| Standard InChI | InChI=1S/C8H14ClNS2/c1-4-10(5-2)8(11)12-6-7(3)9/h3-6H2,1-2H3 |
| Standard InChI Key | XJCLWVXTCRQIDI-UHFFFAOYSA-N |
| SMILES | CCN(CC)C(=S)SCC(=C)Cl |
| Canonical SMILES | CCN(CC)C(=S)SCC(=C)Cl |
| Boiling Point | 262 to 266 °F at 1 mm Hg (NTP, 1992) 128-130 °C |
| Colorform | Amber oil Amber liquid |
| Flash Point | greater than 200 °F (NTP, 1992) |
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